Cas no 2236-01-3 (Acetonyl triphenylphosphonium bromide)

Acetonyl triphenylphosphonium bromide is a phosphonium salt widely utilized in organic synthesis, particularly as a reagent for ylide formation in Wittig reactions. Its acetonyl group enhances reactivity, enabling efficient olefination of carbonyl compounds to form alkenes with high selectivity. The compound is valued for its stability under standard conditions and ease of handling, making it suitable for controlled transformations. It is commonly employed in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, where precise alkene geometry is critical. The bromide counterion further improves solubility in polar organic solvents, facilitating homogeneous reaction conditions. This reagent is a reliable choice for stereoselective C=C bond formation.
Acetonyl triphenylphosphonium bromide structure
2236-01-3 structure
Product Name:Acetonyl triphenylphosphonium bromide
CAS No:2236-01-3
MF:C21H20BrOP
MW:399.260665893555
MDL:MFCD00051863
CID:84203
PubChem ID:638158
Update Time:2025-06-27

Acetonyl triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • Acetonyl triphenylphosphonium bromide
    • (2-OXOPROPYL)TRIPHENYLPHOSPHONIUM BROMIDE
    • (ACETONYL)TRIPHENYLPHOSPHONIUM BROMIDE
    • Acetonyl-triphenyl-phosphonium,Bromid
    • EINECS 218-796-5
    • Phosphonium,(2-oxopropyl)triphenyl-, bromide (9CI)
    • Phosphonium, acetonyltriphenyl-,bromide (7CI,8CI)
    • Acetonyltriphenylphosphonium bromide
    • 2-Oxopropyltriphenylphosphonium bromide
    • CS-0206962
    • Phosphonium,(2-oxopropyl)triphenyl-,bromide(1:1)
    • DTXSID50945013
    • phosphonium, (2-oxopropyl)triphenyl-, bromide
    • CAA23601
    • 2-oxopropyl-triphenylphosphonium bromide
    • MFCD00051863
    • (2-Oxopropyl)(triphenyl)phosphanium bromide
    • SCHEMBL2446505
    • 2236-01-3
    • KZBWHCFTAAHIJJ-UHFFFAOYSA-M
    • NS00082879
    • 2-oxopropyl(triphenyl)phosphanium;bromide
    • AKOS017345126
    • FT-0634155
    • DB-045882
    • G77672
    • (2-oxopropyl)triphenylphosphanium bromide
    • Acetonyl(triphenyl)phosphonium bromide
    • MDL: MFCD00051863
    • Inchi: 1S/C21H20OP.BrH/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17H2,1H3;1H/q+1;/p-1
    • InChI Key: KZBWHCFTAAHIJJ-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O
    • BRN: 3802148

Computed Properties

  • Exact Mass: 398.04400
  • Monoisotopic Mass: 398.043514
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 17..1

Experimental Properties

  • Color/Form: powder
  • Melting Point: 226-227°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 30.66000
  • LogP: 0.57350
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

Acetonyl triphenylphosphonium bromide Security Information

Acetonyl triphenylphosphonium bromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Additional information on Acetonyl triphenylphosphonium bromide

Acetonyl Triphenylphosphonium Bromide (CAS No. 2236-01-3)

Acetonyl Triphenylphosphonium Bromide, with the CAS number 2236-01-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis, electrochemistry, and materials science. This compound, also known as triphenylphosphine acetone ylide bromide, is a member of the phosphonium salt family and has been extensively studied for its unique chemical properties and applications.

The molecular structure of Acetonyl Triphenylphosphonium Bromide consists of a central phosphorus atom bonded to three phenyl groups and an acetonyl group, with a bromide ion as the counterion. This structure imparts the compound with a high degree of stability and reactivity, making it suitable for various chemical transformations. Recent studies have highlighted its role as an efficient catalyst in asymmetric synthesis, particularly in the formation of chiral centers in organic molecules.

In terms of synthesis, Acetonyl Triphenylphosphonium Bromide is typically prepared via the reaction of triphenylphosphine with acetone in the presence of a strong acid, such as hydrobromic acid. This reaction generates the corresponding ylide intermediate, which can be isolated as the bromide salt. The ease of synthesis and the stability of the resulting compound have contributed to its widespread use in both academic and industrial settings.

One of the most notable applications of Acetonyl Triphenylphosphonium Bromide is in organocatalysis. Recent research has demonstrated its ability to catalyze various carbonyl additions, including Michael additions and aldol reactions, with high enantioselectivity. This has opened new avenues for the synthesis of complex natural products and pharmaceutical intermediates. Moreover, its use in asymmetric induction has been further enhanced by the development of novel ligands and catalyst systems.

Beyond catalysis, Acetonyl Triphenylphosphonium Bromide has found applications in electrochemistry. Its ability to undergo reversible redox processes makes it a valuable component in the development of new electrode materials for batteries and supercapacitors. Recent studies have explored its potential as an electrolyte additive, where it enhances ion transport and improves device performance.

In the realm of materials science, this compound has been utilized in the synthesis of functional polymers and nanoparticles. Its role as a stabilizing agent during nanoparticle formation has led to advancements in drug delivery systems and catalytic nanomaterials. Furthermore, its compatibility with various polymer matrices has enabled the creation of hybrid materials with tailored properties for applications in optics and electronics.

The safety profile of Acetonyl Triphenylphosphonium Bromide is another critical aspect that has been thoroughly investigated. While it is generally considered non-toxic under normal handling conditions, proper precautions should be taken to avoid prolonged exposure or inhalation. Recent toxicological studies have provided further insights into its biodegradation pathways and environmental impact, ensuring its safe use in large-scale industrial processes.

In conclusion, Acetonyl Triphenylphosphonium Bromide (CAS No. 2236-01-3) stands out as a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, continue to solidify its position as an essential tool in modern chemistry.

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